Cas no 695208-71-0 (5-Thiazolamine, N-ethyl-)

• Product Name: 5-Thiazolamine, N-ethyl-
• CAS No: 695208-71-0
• MF: C₅H₈N₂S
• MW: 128.195419311523
• CID: 973839
• Update Time: 2024-03-05

5-Thiazolamine, N-ethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolamine, N-ethyl-

• Inchi： 1S/C5H8N2S/c1-2-7-5-3-6-4-8-5/h3-4,7H,2H2,1H3
• InChI Key： XHUSMOOOZPZVME-UHFFFAOYSA-N
• SMILES： S1C(NCC)=CN=C1

Computed Properties

• Exact Mass: 128.041
• Monoisotopic Mass: 128.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Boiling Point: 238.9±13.0 °C(Predicted)
• pka: 4.45±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines